Cas no 1897638-23-1 ((2-hydroxyphenyl)methanesulfonamide)

• Product Name: (2-hydroxyphenyl)methanesulfonamide
• CAS No: 1897638-23-1
• MF: C₇H₉NO₃S
• MW: 187.216260671616
• CID: 6375200
• PubChem ID: 23056852
• Update Time: 2024-01-10

(2-hydroxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2-hydroxyphenyl)methanesulfonamide
• Benzenemethanesulfonamide, 2-hydroxy-
• EN300-1986933
• 1897638-23-1
• SCHEMBL4712987

• Inchi： 1S/C7H9NO3S/c8-12(10,11)5-6-3-1-2-4-7(6)9/h1-4,9H,5H2,(H2,8,10,11)
• InChI Key： OPLKABCMSAPERA-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC=CC=C1O

Computed Properties

• Exact Mass: 187.03031432g/mol
• Monoisotopic Mass: 187.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 88.8Ų

Experimental Properties

• Density: 1.452±0.06 g/cm3(Predicted)
• Boiling Point: 410.9±47.0 °C(Predicted)
• pka: 9.61±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids